Cas no 80867-10-3 ((2-Hydroxyethyl)ammonium 5-methylheptyl sulphate)

• Product name: (2-Hydroxyethyl)ammonium 5-methylheptyl sulphate
• CAS No: 80867-10-3
• MF: C₈H₁₇O₄S-^.C₂H₈NO+
• MW: 271.3742
• CID: 723206
• PubChem ID: 25090826

(2-Hydroxyethyl)ammonium 5-methylheptyl sulphate Chemical and Physical Properties

Names and Identifiers

• (2-Hydroxyethyl)ammonium 5-methylheptyl sulphate
• 2-hydroxyethylazanium,5-methylheptyl sulfate
• NS00061336
• EINECS 279-603-8
• 80867-10-3

• Inchi： InChI=1S/C8H18O4S.C2H7NO/c1-3-8(2)6-4-5-7-12-13(9,10)11;3-1-2-4/h8H,3-7H2,1-2H3,(H,9,10,11);4H,1-3H2
• InChI Key： NZCZUPAFGKZIFY-UHFFFAOYSA-N
• SMILES： CCC(C)CCCCOS(=O)(=O)[O-].C(CO)[NH3+]

Computed Properties

• Exact Mass: 271.14534407g/mol
• Monoisotopic Mass: 271.14534407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 123Ų
• Surface Charge: 0
• XLogP3: nothing